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Compound of Interest

Compound Name: Antibacterial agent 143
Cat. No.: B15563221
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of
Antibacterial agent 143 (also identified as Compound 5a) in Dimethyl Sulfoxide (DMSO). This
document is intended for researchers, scientists, and professionals in the field of drug
development, offering critical data and standardized protocols to ensure the effective use and
storage of this compound in a laboratory setting.

Compound Overview

Antibacterial agent 143 is a synthetic compound with demonstrated antibacterial properties.
Its effective handling and storage are paramount for reproducible experimental outcomes.

Chemical Identifiers:
o Systematic Name: N-(4-(4-bromophenyl)thiazol-2-yl)-2-phenylacetamide
o Common Name: Antibacterial agent 143, Compound 5a

o CAS Number: 299405-68-8
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e Molecular Formula: C17H13BrN20S

e Molecular Weight: 373.27 g/mol

Quantitative Solubility and Stability Data

The following table summarizes the known quantitative data regarding the solubility and
stability of Antibacterial agent 143 in DMSO.[1][2] It is crucial to use freshly opened,
anhydrous DMSO for the preparation of solutions, as the hygroscopic nature of DMSO can
significantly impact solubility.[1][2]

Parameter Value Conditions Notes

Room temperature; _
Use of hygroscopic

o 100 mg/mL (267.90 requires ultrasonic ]
Solubility in DMSO DMSO can negatively
mM) treatment for complete »
) ) affect solubility.[1][2]
dissolution.

Aliquoted and stored
in tightly sealed vials, )
] ] Protect from light to
Stock Solution -80°C: 6 months protected from light. ]
prevent degradation.

Stability -20°C: 1 month Repeated freeze-thaw 2]

cycles should be

avoided.

Experimental Protocols

While the specific experimental protocols used to determine the solubility and stability of
Antibacterial agent 143 are not publicly available, this section provides detailed, standard
methodologies that can be adapted for this purpose.

Protocol for Determining Solubility in DMSO

This protocol outlines a general procedure for determining the solubility of a compound like
Antibacterial agent 143 in DMSO.

Objective: To determine the maximum concentration of Antibacterial agent 143 that can be
dissolved in DMSO at room temperature.
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Materials:

« Antibacterial agent 143 powder

e Anhydrous DMSO

o Calibrated analytical balance

e \Vortex mixer

» Ultrasonic water bath

 Sterile microcentrifuge tubes or vials

o High-Performance Liquid Chromatography (HPLC) system
Procedure:

e Prepare a series of saturated solutions by adding an excess amount of Antibacterial agent
143 to a known volume of anhydrous DMSO in separate vials.

» Vortex the vials vigorously for 2-3 minutes.
e Place the vials in an ultrasonic water bath for 15-20 minutes to aid dissolution.

 Allow the solutions to equilibrate at room temperature for at least 24 hours to ensure
saturation.

o Centrifuge the vials to pellet the undissolved compound.

o Carefully collect the supernatant and filter it through a 0.22 um syringe filter to remove any
remaining solid particles.

» Quantify the concentration of the dissolved Antibacterial agent 143 in the filtrate using a
validated HPLC method.
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Solution Preparation Equilibration Analysis

Add excess Antibacterial Vortex for 2-3 minutes u for ql at room Centrifuge to pellet Filter supernatant Quantify concentration
agent 143 to DMSO 15-20 minutes temperature for 24h undissolved solid (0.22 pm filter) using HPLC
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Solubility Determination Workflow

Protocol for Assessing Stability in DMSO

This protocol provides a general method for evaluating the stability of Antibacterial agent 143
in a DMSO stock solution over time at different storage temperatures.

Objective: To assess the degradation of Antibacterial agent 143 in DMSO under specified
storage conditions.

Materials:

» A stock solution of Antibacterial agent 143 in anhydrous DMSO (e.g., 10 mg/mL)
 Sterile, amber microcentrifuge tubes or vials for aliquoting

e -80°C and -20°C freezers

e HPLC system

Procedure:

e Prepare a stock solution of Antibacterial agent 143 in anhydrous DMSO.

e Immediately analyze an aliquot of the freshly prepared stock solution using a validated HPLC
method to establish the initial concentration (Time 0).

 Aliquot the remaining stock solution into multiple amber vials to avoid repeated freeze-thaw
cycles.
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o Store the aliquots at the desired temperatures (-80°C and -20°C).

o At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve one aliquot
from each storage temperature.

» Allow the aliquots to thaw completely and reach room temperature.
e Analyze the samples by HPLC to determine the concentration of Antibacterial agent 143.

o Compare the concentration at each time point to the initial concentration to calculate the
percentage of degradation.

Storage Conditions

Store at -20°C
Analyze initial .
concentration (T=0) Aliguot into amber vials Analyze at specified Compare (0 T=0 Stability Profile
time points by HPLC to determine degradation
by HPLC
Store at -80°C
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Stability Assessment Workflow

Potential Mechanism of Action and Signaling
Pathways

While the precise mechanism of action for Antibacterial agent 143 has not been fully
elucidated in publicly available literature, compounds containing a thiazole ring are known to
exhibit a range of antibacterial activities. These can include the inhibition of essential cellular
processes such as DNA gyrase activity, protein synthesis, or cell wall synthesis. The diagram
below illustrates a generalized signaling pathway for an antibacterial agent that disrupts
bacterial cell wall synthesis, a common mechanism for many antibiotics.
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Bacterial Cell Wall Synthesis Pathway
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Generalized Antibacterial Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. benchchem.com [benchchem.com]

e 2. Studies on repository compound stability in DMSO under various conditions - PubMed
[pubmed.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Technical Guide: Solubility and Stability of Antibacterial
Agent 143 in DMSOQO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563221/docs#technical-guide-solubility-and-
stability-of-antibacterial-agent-143-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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